AdipoRon hydrochloride
AdipoRon hydrochloride
Agonist of adiponectin receptors AdipoR1 and AdipoR2 (Kd values are 1.8 and 3.1 μM respectively). Activates AMPK and PPARα signaling; ameliorates insulin resistance, dyslipidemia and glucose intolerance in db/db mice. Orally active antidiabetic agent.
Brand Name:
Vulcanchem
CAS No.:
1781835-20-8
VCID:
VC0004989
InChI:
InChI=1S/C27H28N2O3.ClH/c30-26(28-24-15-17-29(18-16-24)19-21-7-3-1-4-8-21)20-32-25-13-11-23(12-14-25)27(31)22-9-5-2-6-10-22;/h1-14,24H,15-20H2,(H,28,30);1H
SMILES:
C1CN(CCC1NC(=O)COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)CC4=CC=CC=C4.Cl
Molecular Formula:
C27H29ClN2O3
Molecular Weight:
464.99
AdipoRon hydrochloride
CAS No.: 1781835-20-8
Inhibitors
VCID: VC0004989
Molecular Formula: C27H29ClN2O3
Molecular Weight: 464.99
| CAS No. | 1781835-20-8 |
|---|---|
| Product Name | AdipoRon hydrochloride |
| Molecular Formula | C27H29ClN2O3 |
| Molecular Weight | 464.99 |
| IUPAC Name | 2-(4-benzoylphenoxy)-N-(1-benzylpiperidin-4-yl)acetamide;hydrochloride |
| Standard InChI | InChI=1S/C27H28N2O3.ClH/c30-26(28-24-15-17-29(18-16-24)19-21-7-3-1-4-8-21)20-32-25-13-11-23(12-14-25)27(31)22-9-5-2-6-10-22;/h1-14,24H,15-20H2,(H,28,30);1H |
| Standard InChIKey | TZVJQEGKRLDTHQ-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1NC(=O)COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)CC4=CC=CC=C4.Cl |
| Description | Agonist of adiponectin receptors AdipoR1 and AdipoR2 (Kd values are 1.8 and 3.1 μM respectively). Activates AMPK and PPARα signaling; ameliorates insulin resistance, dyslipidemia and glucose intolerance in db/db mice. Orally active antidiabetic agent. |
| Synonyms | 2-(4-Benzyoylphenoxy)-N-[1-(phenylmethyl)-4-piperidinyl]acetamide hydrochloride |
| PubChem Compound | 78243714 |
| Last Modified | Nov 11 2021 |
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